Cas no 446255-12-5 (BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)-)

BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)- structure
446255-12-5 structure
Product Name:BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)-
CAS No:446255-12-5
MF:C12H4Br6O
MW:643.583559036255
CID:3365504
PubChem ID:86208466
Update Time:2025-04-21

BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1,2,3,5-TETRABROMO-4-(3,5-DIBROMOPHENOXY)-
    • PBDE 161
    • 7C88KN2Z9G
    • 446255-12-5
    • BDE-161
    • Q27268056
    • UNII-7C88KN2Z9G
    • DTXSID50879960
    • 2,3,3',4,5',6-Hexabromodiphenyl ether
    • Inchi: 1S/C12H4Br6O/c13-5-1-6(14)3-7(2-5)19-12-9(16)4-8(15)10(17)11(12)18/h1-4H
    • InChI Key: WEYWRBBPPKSRGU-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(Br)=C(OC2=CC(Br)=CC(Br)=C2)C(Br)=C1Br

Computed Properties

  • Exact Mass: 643.53009Da
  • Monoisotopic Mass: 637.53624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 9.2Ų
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.